molecular formula C33H58O B1211965 Cholesteryl hexyl ether CAS No. 74996-31-9

Cholesteryl hexyl ether

Cat. No. B1211965
CAS RN: 74996-31-9
M. Wt: 470.8 g/mol
InChI Key: HRBCQWUHUOMSHS-IJXDZZBXSA-N
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Description

Cholesteryl hexyl ether, also known as Cholesteryl hexyl ether, is a useful research compound. Its molecular formula is C33H58O and its molecular weight is 470.8 g/mol. The purity is usually 95%.
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properties

CAS RN

74996-31-9

Molecular Formula

C33H58O

Molecular Weight

470.8 g/mol

IUPAC Name

(3S,8S,9S,10R,13R,14S,17R)-3-hexoxy-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene

InChI

InChI=1S/C33H58O/c1-7-8-9-10-22-34-27-18-20-32(5)26(23-27)14-15-28-30-17-16-29(25(4)13-11-12-24(2)3)33(30,6)21-19-31(28)32/h14,24-25,27-31H,7-13,15-23H2,1-6H3/t25-,27+,28+,29-,30+,31+,32+,33-/m1/s1

InChI Key

HRBCQWUHUOMSHS-IJXDZZBXSA-N

Isomeric SMILES

CCCCCCO[C@H]1CC[C@@]2([C@H]3CC[C@]4([C@H]([C@@H]3CC=C2C1)CC[C@@H]4[C@H](C)CCCC(C)C)C)C

SMILES

CCCCCCOC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C

Canonical SMILES

CCCCCCOC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C

synonyms

cholesteryl hexyl ether

Origin of Product

United States

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